BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Guidance for
Aconitic Acid, Triallyl Ester

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Aconitic acid, triallyl ester

Cat. No.: B078717

Immediate Action Advisory: Before proceeding with any handling or disposal of a substance
identified as "Aconitic acid, triallyl ester,"” it is imperative to ascertain its specific chemical
identity by locating the CAS (Chemical Abstracts Service) number on the product's label or its
accompanying Safety Data Sheet (SDS). There is a significant discrepancy in the hazard
information for substances with similar names, one of which is classified as acutely toxic.

Critical Identification: Two Potential Substances

Research has identified at least two different substances that may be referred to as "Aconitic
acid, triallyl ester" or "Triallyl Aconitate." The hazard profiles of these substances are vastly
different, making correct identification essential for safe handling and disposal.

Parameter Substance 1 Substance 2

Common Name Triallyl Aconitate Triallyl Aconitate

Not definitively identified, but
CAS Number associated with an SDS 13675-27-9
indicating high toxicity

A complete Safety Data Sheet
Reported Hazards Fatal if swallowed or if inhaled with hazard information was

not located in the search.
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Due to the severe hazard associated with one of the potential identities of this chemical,
extreme caution is advised. If the CAS number on your container is not clearly identifiable, you
must treat the substance as highly toxic.

Disposal Decision Workflow

The following workflow provides a step-by-step guide to ensure the safe and compliant
disposal of "Aconitic acid, triallyl ester."

Caption: A decision-making workflow for the proper disposal of Aconitic acid, triallyl ester.

Standard Operating Procedure for Disposal

The following is a general procedural outline. This must be adapted to the specific guidance
provided in the Safety Data Sheet for your particular substance.

1. Assessment and Preparation:

o Confirm the CAS number of the "Aconitic acid, triallyl ester" you possess.

o Obtain and thoroughly review the corresponding Safety Data Sheet (SDS), paying close
attention to Section 8 (Exposure Controls/Personal Protection) and Section 13 (Disposal
Considerations).

« If the substance is the highly toxic variant or if the identity is unknown, immediately contact
your institution's Environmental Health & Safety (EHS) department or a qualified hazardous
waste disposal company for guidance.

2. Personal Protective Equipment (PPE):

o Wear appropriate PPE as specified in the SDS. This will likely include:

o Chemical-resistant gloves (e.g., nitrile).

» Safety glasses with side shields or chemical splash goggles.

o Alab coat or chemical-resistant apron.

e Closed-toe shoes.

« If the SDS indicates a respiratory hazard, use a NIOSH-approved respirator with the
appropriate cartridges.

3. Waste Collection and Storage:
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e The substance should be disposed of in its original container if possible, or in a new,
compatible container that is in good condition.

e Ensure the container is tightly sealed to prevent leaks or spills.

o Label the waste container clearly with the full chemical name, CAS number, and all
applicable hazard pictograms (e.g., "Toxic," "Hazardous to the Aquatic Environment").

o Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area, away from incompatible materials.

4. Professional Disposal:

e Under no circumstances should this chemical be disposed of down the drain or in regular
solid waste.

 All disposal must be conducted through your institution's EHS program or a licensed
hazardous waste disposal contractor.

e Provide the disposal contractor with a copy of the Safety Data Sheet. They will ensure the
waste is transported and disposed of in accordance with all local, state, and federal
regulations.

This guidance is intended to provide a framework for the safe handling and disposal of
Aconitic acid, triallyl ester. The user's primary responsibility is to identify the specific
chemical they are working with and to follow the detailed instructions provided in the
manufacturer's Safety Data Sheet.

 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Aconitic
Acid, Triallyl Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078717#aconitic-acid-triallyl-ester-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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